N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-5-methyl-2-thiophenecarboxamide

• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-methylthiophene-2-carboxamide
• InChI: InChI=1S/C15H14N2OS2/c1-9-6-7-13(19-9)14(18)17-15-11(8-16)10-4-2-3-5-12(10)20-15/h6-7H,2-5H2,1H3,(H,17,18)
• InChI Key: RSSSYFJZULKABS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)NC2=C(C3=C(S2)CCCC3)C#N
• Molecular Formula: C15H14N2OS2
• Molecular Weight: 302.4 g/mol

Description

Synthesis Analysis

The synthesis of related benzothiophene and thiophene derivatives typically involves multi-step organic reactions, starting from basic thiophene or benzothiophene compounds. For example, the synthesis of closely related compounds involves direct acylation reactions, microwave-assisted reactions, or condensation reactions with various reagents to introduce the desired functional groups onto the thiophene or benzothiophene scaffold (Wang et al., 2014).

Molecular Structure Analysis

X-ray diffraction studies are often employed to determine the molecular structure of synthesized compounds, revealing their conformation, bonding, and arrangement. The structure of N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2,2,2-trifluoroacetamide, a related compound, was confirmed by X-ray single-crystal diffraction, showing the cyclohexene ring adopts a half-chair conformation and the thiophene ring is essentially planar (Wang et al., 2014).

Scientific Research Applications

Metabolism and Pharmacokinetics

Compounds with intricate structures are frequently studied for their metabolism and pharmacokinetics within the human body. For example, research on the disposition and metabolism of related compounds can shed light on how they are absorbed, distributed, metabolized, and excreted (Renzulli et al., 2011). Such studies are crucial for drug development, as they help predict efficacy, safety, and potential interactions with other drugs.

Diagnostic and Therapeutic Applications

Chemical compounds with unique properties may find applications in diagnostics or as therapeutic agents. For example, radiolabeled compounds are used in scintigraphic detection of diseases like melanoma, exploiting the ectodermic origin of melanocytes (Maffioli et al., 1994). Similarly, novel compounds might be investigated for their potential to bind to specific receptors or biological targets, offering pathways for treating diseases or for use in medical imaging.

Biomonitoring and Environmental Health

Research into the effects of chemical exposure on human health often involves studying the metabolism of specific compounds and their metabolites. For instance, the study of benzene metabolites in exposed individuals can provide insights into the risks and mechanisms of toxicity, contributing to occupational and environmental health (Schwedler et al., 2020).